Cas no 114498-69-0 (pyren-1-ylmethyl 2-naphthalen-1-ylacetate)

• Product Name: pyren-1-ylmethyl 2-naphthalen-1-ylacetate
• CAS No: 114498-69-0
• MF: C₂₉H₂₀O₂
• MW: 400.467907905579
• CID: 2612989
• PubChem ID: 13867004
• Update Time: 2025-04-21

pyren-1-ylmethyl 2-naphthalen-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• pyren-1-ylmethyl 2-naphthalen-1-ylacetate
• 114498-69-0
• DTXSID90551556
• (Pyren-1-yl)methyl (naphthalen-1-yl)acetate

• Inchi： 1S/C29H20O2/c30-27(17-23-9-3-6-19-5-1-2-10-25(19)23)31-18-24-14-13-22-12-11-20-7-4-8-21-15-16-26(24)29(22)28(20)21/h1-16H,17-18H2
• InChI Key： JFYPGFRWODUXNP-UHFFFAOYSA-N
• SMILES： O(C(CC1=CC=CC2C=CC=CC1=2)=O)CC1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 400.146329876Da
• Monoisotopic Mass: 400.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 26.3Ų